Cas no 1805118-99-3 (Methyl 2-cyano-6-methyl-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-6-methyl-3-nitrobenzoate
• CAS No: 1805118-99-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951585
• Update Time: 2023-08-22

Methyl 2-cyano-6-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-methyl-3-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-4-8(12(14)15)7(5-11)9(6)10(13)16-2/h3-4H,1-2H3
• InChI Key： BBRDDKCVTONKHK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9